Diarsenic(1+)

• Molecular Formula: As2+
• Molecular Weight: 149.8432 g/mol
• IUPAC Name: arsanylidynearsenic(1+)
• InChI: InChI=1S/As2/c1-2/q+1
• InChI Key: IIVCFMLFAMWTJV-UHFFFAOYSA-N
• Canonical SMILES: [As]#[As+]

Description

Diarsenic trioxide (As₂O₃), also known as arsenic trioxide, is a prominent inorganic arsenic compound with the chemical formula As₂O₃ and CAS number 1327-53-3 . It is industrially significant, primarily used in lead-acid batteries (90% recycling rate) and glass production, where it is incorporated into matrices to minimize human exposure . Its synthesis methods include sublimation-based refining and extraction from gallium arsenide waste . As₂O₃ is classified as a Substance of Very High Concern (SVHC) under the EU REACH Regulation due to its carcinogenicity (Category 1) .

Comparison with Similar Compounds

Diarsenic Pentaoxide (As₂O₅)

Property	Diarsenic Pentaoxide (As₂O₅)	Diarsenic Trioxide (As₂O₃)
CAS Number	Not explicitly provided in evidence	1327-53-3
Molecular Formula	As₂O₅	As₂O₃
Uses	Glass industry (limited exposure)	Lead alloys, glass production
Regulatory Status	Subject to EU authorization due to CMR properties	SVHC under EU REACH
Toxicity	Carcinogenic, mutagenic, reprotoxic (CMR)	Carcinogenic (Category 1)

Key Differences :

• Oxidation State : As₂O₅ contains arsenic in the +5 oxidation state, whereas As₂O₃ has arsenic in the +3 state, influencing reactivity and toxicity.

Arsenic Triiodide (AsI₃)

Property	Arsenic Triiodide (AsI₃)	Diarsenic Trioxide (As₂O₃)
Chemical Formula	AsI₃	As₂O₃
Naming Convention	Diarsenic triiodide (IUPAC)	Diarsenic trioxide
Toxicity	Highly toxic, acute exposure risks	Chronic carcinogenicity

Key Differences :

• Structure : AsI₃ is a covalent compound, while As₂O₃ exhibits both amphoteric and ionic behavior.
• Regulatory Focus : AsI₃ lacks explicit regulatory mentions in the evidence, unlike As₂O₃’s SVHC status.

Other Inorganic Arsenic Compounds

• Lead Arsenate: Historically used as a pesticide, now restricted due to carcinogenicity .
• Zinc Arsenide (Zn₃As₂) : Used in semiconductors; classified as hazardous under the Pharos Project .

Comparison with Organic Arsenic Compounds

Organic arsenic compounds, such as dimethylarsinic acid (DMA) and arsenobetaine, differ structurally and toxicologically from inorganic arsenic species:

Compound	Chemical Formula	Toxicity	Applications
Dimethylarsinic Acid	C₂H₇AsO₂	Less toxic; metabolized rapidly	Herbicides, research
Arsenobetaine	C₅H₁₁AsO₂	Non-toxic; common in seafood	Biomarker for arsenic exposure

Key Differences :

• Bioavailability: Organic arsenic compounds are generally less toxic than inorganic forms like As₂O₃ .
• Regulatory Status: Not prioritized under SVHC, unlike As₂O₃ .

Toxicity and Regulatory Considerations

Toxicity Profiles

• As₂O₃ : Chronic exposure linked to lung, bladder, and skin cancers .
• As₂O₅ : CMR properties necessitate strict workplace controls in the EU .

Regulatory Challenges

• Substitution Issues : Regulating As₂O₃ alone may be ineffective due to substitution with other arsenic compounds (e.g., As₂O₅) .
• Exposure Mitigation : Industrial uses of As₂O₃ in glass and alloys result in low human exposure, complicating risk assessments .

Data Tables

Table 1: Regulatory Status of Key Arsenic Compounds

Compound	EU REACH SVHC	CMR Classification	Primary Use
Diarsenic Trioxide	Yes	Carcinogen (Cat. 1)	Batteries, glass
Diarsenic Pentaoxide	Under review	CMR	Glass production
Lead Arsenate	Restricted	Carcinogen	Historical pesticide

Table 2: Organic vs. Inorganic Arsenic Compounds

Parameter	Inorganic (As₂O₃)	Organic (DMA)
Toxicity	High	Low
Primary Exposure	Industrial	Dietary
Regulatory Priority	High	Low